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Compound of Interest

Compound Name: 18-Pentatriacontanone

Cat. No.: B1583050 Get Quote

Diheptadecyl Ketone: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diheptadecyl ketone, systematically known as 18-pentatriacontanone and also recognized by

its common name stearone, is a long-chain symmetrical aliphatic ketone. Its structure consists

of a central carbonyl group flanked by two heptadecyl (C17H35) alkyl chains. This molecule is

of interest to researchers in various fields, including organic synthesis, material science, and

potentially in drug delivery systems due to its lipophilic nature. This technical guide provides a

detailed overview of the physical and chemical properties of Diheptadecyl ketone, along with

experimental protocols and safety information.

Physical and Chemical Properties
Diheptadecyl ketone is a white, waxy solid at room temperature, characterized by its high

molecular weight and low volatility. Its properties are largely dictated by the long aliphatic

chains, which impart a nonpolar character to the molecule.

Table 1: Physical Properties of Diheptadecyl Ketone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1583050?utm_src=pdf-interest
https://www.benchchem.com/product/b1583050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C35H70O [1][2]

Molecular Weight 506.93 g/mol [1]

Appearance Off-white powder or solid [3]

Melting Point 86-89 °C [3][4]

Boiling Point
345 °C at 12 mmHg

(estimated)
[3]

Solubility
Insoluble in water; Soluble in

benzene
[3]

logP (Octanol/Water Partition

Coefficient)
16.850 (estimated) [4]

Spectroscopic Data
The structural identification of Diheptadecyl ketone relies on various spectroscopic techniques.

The key spectral features are summarized below.

Table 2: Spectroscopic Data for Diheptadecyl Ketone
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Spectroscopic Technique
Key Features and
Observations

Reference(s)

Infrared (IR) Spectroscopy

Strong, characteristic C=O

stretching vibration between

1700-1725 cm⁻¹. The exact

position can be influenced by

the physical state of the

sample.

[5][6]

¹³C Nuclear Magnetic

Resonance (NMR)

Spectroscopy

The carbonyl carbon (C=O)

exhibits a characteristic

chemical shift in the downfield

region of the spectrum,

typically between 200-220

ppm. The aliphatic carbons of

the heptadecyl chains will

appear in the upfield region.

[7]

Mass Spectrometry (MS)

The molecular ion peak [M]⁺ at

m/z 506.9 is expected.

Common fragmentation

patterns for long-chain ketones

include α-cleavage (cleavage

of the C-C bond adjacent to

the carbonyl group) and

McLafferty rearrangement.

[7]

Experimental Protocols
Synthesis of Diheptadecyl Ketone via Ketonization of
Stearic Acid
This protocol describes a common method for the synthesis of symmetrical ketones from

carboxylic acids.

Principle: The ketonization of stearic acid involves the decarboxylative coupling of two stearic

acid molecules at elevated temperatures, typically in the presence of a metal oxide catalyst.
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Workflow Diagram:

Stearic Acid

Ketonization ReactionMetal Oxide Catalyst (e.g., MnO₂, CeO₂)

High Temperature (e.g., 300-400°C)

Crude Diheptadecyl Ketone
CO₂ + H₂O

Purification (Recrystallization) Pure Diheptadecyl Ketone

Click to download full resolution via product page

Caption: Workflow for the synthesis of Diheptadecyl ketone.

Materials:

Stearic acid

Metal oxide catalyst (e.g., manganese(IV) oxide or cerium(IV) oxide)

High-temperature reaction vessel (e.g., a tube furnace or a three-necked flask with a heating

mantle)

Inert gas supply (e.g., nitrogen or argon)

Solvent for recrystallization (e.g., ethanol, acetone, or a mixture of hexane and ethyl acetate)

Procedure:

Mix stearic acid with a catalytic amount of the metal oxide catalyst in the reaction vessel.

Heat the mixture under an inert atmosphere to the reaction temperature (typically 300-400

°C).
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Maintain the temperature for a sufficient time to allow for the evolution of carbon dioxide and

water to cease, indicating the completion of the reaction.

Cool the reaction mixture to room temperature. The crude product will solidify.

Dissolve the crude product in a minimal amount of a suitable hot solvent for recrystallization.

Filter the hot solution to remove the catalyst.

Allow the filtrate to cool slowly to induce crystallization of the pure Diheptadecyl ketone.

Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under

vacuum.

Purification by Recrystallization
Principle: Recrystallization is a technique used to purify solid compounds based on differences

in their solubility in a particular solvent at different temperatures.

Workflow Diagram:

Crude Ketone Dissolve in
minimal hot solvent

Hot filtration
(remove insoluble impurities)

Cool slowly to
induce crystallization

Collect crystals
(filtration)

Wash with
cold solvent

Dry under
vacuum Pure Ketone

Click to download full resolution via product page

Caption: General workflow for purification by recrystallization.

Procedure:

Place the crude Diheptadecyl ketone in an Erlenmeyer flask.

Add a small amount of a suitable solvent (e.g., ethanol or acetone).

Heat the mixture on a hot plate while stirring until the solid dissolves completely. Add more

solvent dropwise if necessary to achieve complete dissolution at the boiling point.

If there are insoluble impurities, perform a hot filtration.
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Remove the flask from the heat and allow it to cool slowly to room temperature.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold solvent.

Dry the crystals in a desiccator or a vacuum oven.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
Principle: GC-MS is a powerful analytical technique that combines the separation capabilities of

gas chromatography with the detection and identification power of mass spectrometry.

Workflow Diagram:

Sample Preparation GC-MS Analysis

Data Analysis

Diheptadecyl Ketone Sample Dissolve in Volatile Solvent
(e.g., Hexane, Dichloromethane) Inject into GC Separation in GC Column

(based on boiling point and polarity)
Ionization in MS

(e.g., Electron Ionization) Mass Analysis and Detection Obtain Chromatogram
(Retention Time)

Obtain Mass Spectrum
(Fragmentation Pattern)

Identify Compound
(Library Search & Interpretation)

Click to download full resolution via product page

Caption: General workflow for GC-MS analysis.

Suggested GC-MS Parameters (as a starting point):

GC Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, HP-5ms).
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Injector Temperature: 280-300 °C.

Oven Temperature Program: Start at a lower temperature (e.g., 150 °C), hold for a few

minutes, then ramp up to a high temperature (e.g., 320 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Ionization Mode: Electron Ionization (EI) at 70 eV.

MS Scan Range: m/z 50-600.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of specific research on the biological activity and

involvement of Diheptadecyl ketone in cellular signaling pathways. While the metabolism and

signaling roles of "ketone bodies" (e.g., β-hydroxybutyrate, acetoacetate) are well-documented,

these are small, water-soluble molecules that are fundamentally different from the large,

lipophilic structure of Diheptadecyl ketone.[7][8]

The biological roles of long-chain aliphatic ketones are not well-established in the context of

drug development and signaling. Their high lipophilicity suggests potential interactions with cell

membranes, but specific molecular targets or signaling cascades have not been identified for

Diheptadecyl ketone. This represents a significant knowledge gap and an area for future

research.

Logical Relationship Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/380992983_Ketones_in_the_Life_Sciences_-_Biochemistry_Metabolism_and_Medicinal_Significances
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/db626574-6167_ZA_Methyl%20Ethyl%20Ketone_EN-US.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8922216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8922216/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://pmc.ncbi.nlm.nih.gov/articles/PMC5313038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5313038/
https://www.ncbi.nlm.nih.gov/books/NBK554523/
https://www.benchchem.com/product/b1583050#physical-and-chemical-properties-of-diheptadecyl-ketone
https://www.benchchem.com/product/b1583050#physical-and-chemical-properties-of-diheptadecyl-ketone
https://www.benchchem.com/product/b1583050#physical-and-chemical-properties-of-diheptadecyl-ketone
https://www.benchchem.com/product/b1583050#physical-and-chemical-properties-of-diheptadecyl-ketone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

